Chromatography Standards
  • Phenylbutazone
    Phenylbutazone
    • Cat. No.:
    • B001037
    • CAS No.:
    • 50-33-9
    • Molecular Formula:
    • C19H20N2O2
    • Molecular Weight:
    • 308.4 g/mol
    Description
    Phenylbutazone appears as odorless white or off-white crystalline powder. Tasteless at first, but slightly bitter aftertaste. pH (aqueous solution) 8.2. (NTP, 1992)
    Phenylbutazone is a member of the class of ...
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  • Phenothiazine
    Phenothiazine
    • Cat. No.:
    • B1677639
    • CAS No.:
    • 92-84-2
    • Molecular Formula:
    • C12H9NS
    • Molecular Weight:
    • 199.27 g/mol
    Description
    Phenothiazine is a light green to steel-blue powder. Acquires a greenish-brown tint under exposure to sunlight. (NTP, 1992)
    10H-phenothiazine is the 10H-tautomer of phenothiazine. It has a role as a plant met...
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  • Phenoxyethanol
    Phenoxyethanol
    • Cat. No.:
    • B1677644
    • CAS No.:
    • 122-99-6
    • Molecular Formula:
    • C8H10O2
      C8H10O2
      C6H5OC2H4OH
    • Molecular Weight:
    • 138.16 g/mol
    Description
    Ethylene glycol phenyl ether is a colorless liquid with a pleasant odor. Density 1.02 g / cm3. An irritant.
    2-phenoxyethanol is an aromatic ether that is phenol substituted on oxygen by a 2-hydroxyethyl group...
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  • 2-Ethylhexyl 4-(dimethylamino)benzoate
    2-Ethylhexyl 4-(dimethylamino)benzoate
    • Cat. No.:
    • B1678279
    • CAS No.:
    • 21245-02-3
    • Molecular Formula:
    • C17H27NO2
    • Molecular Weight:
    • 277.4 g/mol
    Description
    Padimate O is a benzoate ester.
    Padimate O is an active sunscreen agent in cosmetics and over-the-counter sunscreen drug products in concentrations up to 8%, as regulated by the FDA. It is a structurally-rela...
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  • Pantethine
    Pantethine
    • Cat. No.:
    • B1678406
    • CAS No.:
    • 16816-67-4
    • Molecular Formula:
    • C22H42N4O8S2
    • Molecular Weight:
    • 554.7 g/mol
    Description
    Pantethine is an organic disulfide that consists of two molecules of pantothenic acid linked by amide bonds to a cysteamine disulfide bridging group. It has a role as a nutraceutical and a coenzyme. It is functi...
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  • p-Cresol
    p-Cresol
    • Cat. No.:
    • B1678582
    • CAS No.:
    • 106-44-5
    • Molecular Formula:
    • C7H8O
      C7H8O
      CH3C6H4OH
    • Molecular Weight:
    • 108.14 g/mol
    Description
    P-cresol is a colorless solid with a tar like odor. Sinks and mixes slowly with water. (USCG, 1999)
    P-cresol is a cresol that consists of toluene substituted by a hydroxy group at position 4. It is a metaboli...
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  • p-Cymene
    p-Cymene
    • Cat. No.:
    • B1678584
    • CAS No.:
    • 99-87-6
    • Molecular Formula:
    • C10H14
      C10H14
      CH3C6H4CH(CH3)2
    • Molecular Weight:
    • 134.22 g/mol
    Description
    P-cymene is a colorless liquid with a mild pleasant odor. Floats on water. (USCG, 1999)
    P-cymene is a monoterpene that is toluene substituted by an isopropyl group at position 4. It has a role as a plant meta...
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  • Peonidin 3-Glucoside
    Peonidin 3-Glucoside
    • Cat. No.:
    • B1679552
    • CAS No.:
    • 6906-39-4
    • Molecular Formula:
    • C22H23ClO11
    • Molecular Weight:
    • 498.9 g/mol
    Description
    the methylated form of cyanidin 3-glucoside
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  • Perillyl Alcohol
    Perillyl Alcohol
    • Cat. No.:
    • B1679609
    • CAS No.:
    • 18457-55-1
    • Molecular Formula:
    • C10H16O
    • Molecular Weight:
    • 152.23 g/mol
    Description
    Perillyl alcohol is a limonene monoterpenoid consists of a cyclohexene ring substituted by a hydroxymethyl and a prop-1-en-2-yl group at positions 1 and 4 respectively. It is a constituent of a variety of essent...
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  • Phenanthrene
    Phenanthrene
    • Cat. No.:
    • B1679779
    • CAS No.:
    • 85-01-8
    • Molecular Formula:
    • C14H10
    • Molecular Weight:
    • 178.23 g/mol
    Description
    Phenanthrene appears as colorless monoclinic crystals with a faint aromatic odor. Solutions exhibit a blue fluorescence. (NTP, 1992)
    Phenanthrene is a polycyclic aromatic hydrocarbon composed of three fused b...
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